Cas no 815650-98-7 (1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one)

• Product Name: 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• CAS No: 815650-98-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD05879222
• CID: 4717214
• Update Time: 2025-07-22

1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• 1-(1,4-diazepan-1-yl)-2-(4-methoxyphenyl)ethanone
• STL256113
• NE54660
• ST45241842
• Z111786680
• 1-(1,4-diazaperhydroepinyl)-2-(4-methoxyphenyl)ethan-1-one
• 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one

• MDL： MFCD05879222
• Inchi： 1S/C14H20N2O2/c1-18-13-5-3-12(4-6-13)11-14(17)16-9-2-7-15-8-10-16/h3-6,15H,2,7-11H2,1H3
• InChI Key： JDJCFRZHFPORNR-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one

Chemical Profile of 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one (CAS No. 815650-98-7)

1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one, identified by its CAS number 815650-98-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a diazepane core linked to a 4-methoxyphenyl group and an acetyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The diazepane scaffold is a well-known pharmacophore in medicinal chemistry, often associated with compounds exhibiting central nervous system (CNS) effects. The presence of the 4-methoxyphenyl group introduces additional electronic and steric properties that can modulate the compound's reactivity and binding affinity. This combination of structural elements has been explored in various contexts, including the development of novel therapeutic agents targeting neurological disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the diazepane ring may interact with specific amino acid residues in protein targets, while the 4-methoxyphenyl group could engage in hydrophobic interactions or π-stacking events. These insights are crucial for designing derivatives with enhanced potency and selectivity.

In the realm of drug discovery, 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one has been investigated for its potential role as an intermediate in synthesizing more complex molecules. Its structural features make it a versatile building block for exploring new chemical entities (NCEs) that could address unmet medical needs. The acetyl group at the terminal position offers opportunities for further functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and pharmacokinetic profiles.

The compound's relevance is further underscored by its potential applications in the development of small-molecule probes for biochemical assays. By designing analogs with modified substituents, researchers can gain deeper insights into the mechanisms of various enzymes and receptors. This approach has been instrumental in understanding pathways related to inflammation, pain modulation, and neurodegeneration.

Emerging research also highlights the compound's potential in interdisciplinary fields such as cheminformatics and artificial intelligence-driven drug design. Large-scale datasets incorporating molecules like 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one are being utilized to train machine learning models that predict biological activity. These models can accelerate the identification of lead compounds, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to produce complex molecules more efficiently. These innovations are critical for scaling up production while maintaining quality control standards.

From a regulatory perspective, 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one must undergo rigorous testing to evaluate its safety and efficacy before moving into clinical trials. Preclinical studies involving cell-based assays and animal models are essential for assessing its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians ensure that promising candidates like this one are thoroughly characterized before human testing.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. For instance, derivatives of this molecule could be explored as bioactive agents targeting plant pathogens or as functional components in advanced polymers. Such interdisciplinary approaches highlight the broad utility of structurally diverse compounds like 815650-98-7.

In conclusion, 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one (CAS No. 815650-98-7) represents a fascinating subject of study with significant implications for modern medicine and beyond. Its unique structural features combined with recent technological advancements in drug discovery promise to yield novel therapeutic agents that address complex diseases. As research continues to evolve, this compound will undoubtedly remain at the forefront of scientific inquiry.